(2Z)-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-[(3-methylthiophen-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one

• IUPAC Name: (2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(3-methylthiophen-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C21H24N2O4S/c1-14-4-11-28-19(14)12-18-20(26)15-2-3-17(25)16(21(15)27-18)13-23-7-5-22(6-8-23)9-10-24/h2-4,11-12,24-25H,5-10,13H2,1H3/b18-12-
• InChI Key: QVGMPRZXSDXPIT-PDGQHHTCSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol
• CAS No.: 896078-23-2

Description

The compound (2Z)-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-[(3-methylthiophen-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one features a benzofuran-3-one core modified with:

• A 7-[(4-(2-hydroxyethyl)piperazin-1-yl)methyl] substituent contributing to solubility and basicity.
• A Z-configuration methylidene group linked to a 3-methylthiophen-2-yl heterocycle, influencing lipophilicity and steric interactions.

This structural profile suggests applications in medicinal chemistry, particularly for targeting receptors sensitive to thiophene or piperazine motifs.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name (Reference)	Benzylidene Substituent	Piperazine Substituent	Molecular Weight (g/mol)	XLogP3	HBD/HBA	Rotatable Bonds
Target Compound	3-methylthiophen-2-yl	2-hydroxyethyl	~400 (estimated)	~2.8	2 / 7	6
(2Z)-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-(2,3,4-trimethoxybenzylidene)-1-benzofuran-3(2H)-one	2,3,4-trimethoxyphenyl	2-hydroxyethyl	470.52	3.1	2 / 9	8
(2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(3-methylphenyl)methylidene]-1-benzofuran-3-one	3-methylphenyl	2-hydroxyethyl	~390 (estimated)	~2.9	2 / 7	6
(2Z)-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one	Thiophen-2-yl	4-methyl	356.40	2.6	1 / 6	5

Key Observations:

Benzylidene Substituent Effects :

• The 3-methylthiophen-2-yl group in the target compound introduces sulfur-mediated interactions (e.g., van der Waals, π-stacking) distinct from the trimethoxyphenyl (electron-rich, bulky) in or 3-methylphenyl (simpler aromatic) in . Thiophene’s smaller size may enhance membrane permeability compared to phenyl derivatives.
• The thiophen-2-yl group in lacks the 3-methyl group, reducing steric hindrance compared to the target compound.

Piperazine Substituent Impact :

• The 2-hydroxyethyl group (target compound, ) increases hydrophilicity and hydrogen-bond acceptor count versus the 4-methyl group in , which elevates lipophilicity (lower XLogP3).

Rotatable Bonds and Flexibility :

• The target compound and have similar rotatable bond counts (6–8), suggesting comparable conformational flexibility. ’s lower count (5) may restrict binding to flexible active sites.

Research Implications

• Solubility vs. Permeability : The 2-hydroxyethylpiperazine moiety enhances aqueous solubility, while the 3-methylthiophen-2-yl group balances lipophilicity. This combination may optimize pharmacokinetics in drug candidates.
• Receptor Targeting : Thiophene’s electronic profile could favor interactions with sulfur-sensitive enzymes (e.g., cytochrome P450) or metalloproteins, differentiating it from phenyl-based analogues.
• Synthetic Accessibility : The hydroxyethylpiperazine group requires specialized protection/deprotection steps during synthesis compared to methylpiperazine derivatives .